Cas no 2260933-19-3 (oxetane-2,2-dicarboxylic acid)

• Product Name: oxetane-2,2-dicarboxylic acid
• CAS No: 2260933-19-3
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 6070190
• PubChem ID: 67426895
• Update Time: 2025-06-12

oxetane-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• oxetane-2,2-dicarboxylic acid
• SCHEMBL2489958
• 2260933-19-3
• EN300-1068209

• Inchi： 1S/C5H6O5/c6-3(7)5(4(8)9)1-2-10-5/h1-2H2,(H,6,7)(H,8,9)
• InChI Key： XEMOXKLELZPADV-UHFFFAOYSA-N
• SMILES： O1CCC1(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 146.02152329g/mol
• Monoisotopic Mass: 146.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on oxetane-2,2-dicarboxylic acid

Comprehensive Overview of Oxetane-2,2-dicarboxylic Acid (CAS No. 2260933-19-3): Properties, Applications, and Innovations

Oxetane-2,2-dicarboxylic acid (CAS No. 2260933-19-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, material science, and synthetic chemistry. The compound's oxetane ring, a four-membered cyclic ether, combined with two carboxyl groups, makes it a valuable building block for designing advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its potential, particularly in the development of biodegradable polymers, drug delivery systems, and green chemistry initiatives.

One of the most frequently searched questions about Oxetane-2,2-dicarboxylic acid is its role in sustainable chemistry. With the global push toward eco-friendly alternatives, this compound's ability to serve as a precursor for renewable materials aligns perfectly with current trends. Its low toxicity profile and compatibility with biobased synthesis routes make it a promising candidate for replacing petroleum-derived chemicals. Additionally, its applications in pharmaceutical intermediates have been a hot topic, as it contributes to the synthesis of novel therapeutics with improved efficacy and reduced side effects.

The chemical properties of Oxetane-2,2-dicarboxylic acid (CAS No. 2260933-19-3) are equally noteworthy. Its high reactivity stems from the strained oxetane ring, which facilitates ring-opening reactions under mild conditions. This characteristic is exploited in polymer chemistry to create cross-linked networks with tunable mechanical properties. Moreover, its water solubility and thermal stability enhance its utility in formulations requiring precise control over degradation rates, such as in controlled-release formulations or 3D printing resins.

In the context of drug discovery, Oxetane-2,2-dicarboxylic acid is often discussed for its role in improving drug bioavailability. The incorporation of the oxetane moiety into drug molecules can enhance their metabolic stability and membrane permeability, addressing common challenges in oral drug delivery. This has led to a surge in patents and publications exploring its use in anticancer agents, antivirals, and anti-inflammatory drugs. The compound's versatility also extends to peptide modification, where it serves as a linker or spacer to optimize pharmacokinetic properties.

From an industrial perspective, the scalability of Oxetane-2,2-dicarboxylic acid production is a critical consideration. Recent advancements in catalytic synthesis have reduced reliance on hazardous reagents, aligning with green chemistry principles. Companies specializing in fine chemicals are investing in optimized routes to meet the growing demand from sectors like cosmetics, where the compound's mildness and functionality are prized. Its potential in bioadhesives and dental materials further underscores its cross-industry relevance.

Looking ahead, the future of Oxetane-2,2-dicarboxylic acid (CAS No. 2260933-19-3) appears bright, with ongoing research exploring its integration into smart materials and nanotechnology. As regulatory frameworks emphasize safety and sustainability, this compound is poised to play a pivotal role in next-generation innovations. Whether in biomedical engineering or industrial coatings, its multifaceted applications continue to inspire breakthroughs, making it a cornerstone of modern chemical science.